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Compound of Interest

Compound Name: Benzyl 2-hydroxypropylcarbamate

Cat. No.: B7876692

Get Quote

Executive Summary (Operational Triage)
Do NOT pour Benzyl 2-hydroxypropylcarbamate down the drain.[1][2] Do NOT mix with

strong acids, bases, or oxidizing agents.[1]

Benzyl 2-hydroxypropylcarbamate (CAS: 65935-10-6 / 166432-47-5 variants) is a carbamate

ester used frequently as a pharmaceutical intermediate.[1] While often stable, carbamates

possess biological activity and thermal instability that necessitate incineration as the only

acceptable disposal method.[1]

Immediate Action Plan:

Segregate: Place in Non-Halogenated Organic waste streams.

Container: Use HDPE or Amber Glass with a PTFE-lined cap.[1]

Label: Mark as "Hazardous Waste - Toxic/Irritant."

Chemical Profile & Hazard Assessment
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To manage disposal safely, one must understand the chemical's behavior. This compound

combines a carbamate linkage (

) with a secondary alcohol.[1]

Physical & Chemical Properties
Property Value / Characteristic Relevance to Disposal

State
Solid (White to Off-white

powder)

Requires solid waste bins

unless dissolved.[1]

Melting Point
~50–112°C (Isomer

dependent)

Low melting point; store cool to

prevent caking/leaking.[1]

Solubility
Soluble in organic solvents

(DMSO, MeOH)

Compatible with liquid organic

waste streams.[1]

Flash Point
>110°C (Combustible, not

Flammable)

Classifies as "Combustible

Waste" for transport.[1]

Reactivity Hydrolyzes in strong Acid/Base

CRITICAL: Keep pH neutral (6-

8) to prevent decomposition

into amines.[1]

Hazard Identification (GHS Standards)
H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Aquatic Toxicity: Carbamates are generally toxic to aquatic life; drain disposal is a violation of

Clean Water Act regulations.[1]

Pre-Disposal Protocol: The Self-Validating System
Safety relies on redundancy.[1] Follow this Self-Validating Protocol to ensure the waste stream

remains stable before it leaves your bench.
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Step 1: The Phase Check (Solid vs. Liquid)
If Solid (Pure Substance): Do not dissolve unnecessarily.[1] Bag it in a secondary clear

plastic bag, label it, and place it in the Solid Hazardous Waste drum.

If Liquid (Reaction Mixture): Ensure the solvent is compatible.[1]

Validation: Is the solvent Halogenated (DCM, Chloroform) or Non-Halogenated (Methanol,

Ethyl Acetate)?

Action: Segregate strictly.[1] Mixing halogenated solvents with carbamates can complicate

incineration and increase disposal costs.[1]

Step 2: The pH Quench (Hydrolysis Prevention)
Carbamates can decompose into benzyl alcohol and amines if exposed to extreme pH.[1]

Validation: Dip a pH strip into the liquid waste.[1]

Requirement: pH must be between 6 and 8.[1]

Action: If acidic, neutralize slowly with Sodium Bicarbonate (

).[1] If basic, neutralize with dilute HCl or Citric Acid before adding to the waste container.
Why? This prevents exothermic decomposition and gas generation inside the waste drum.[1]

Step 3: Oxidizer Scan[1]
Validation: Check the waste log. Does this container hold nitric acid, peroxides, or

permanganates?

Action:STOP. Never mix carbamates with oxidizers. This can form unstable N-nitroso

compounds or cause fire.[1]

Disposal Workflow & Logic
The following diagram illustrates the "Cradle-to-Grave" lifecycle for this compound, ensuring

compliance with RCRA regulations.
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Figure 1: Operational workflow for the segregation and disposal of Benzyl 2-
hydroxypropylcarbamate, emphasizing the validation step to prevent incompatibility.

Regulatory Compliance & Waste Codes
RCRA Classification
Under the US EPA Resource Conservation and Recovery Act (RCRA), this specific carbamate

is not typically "U-Listed" (unlike Ethyl Carbamate - U238) unless it is a specific commercial

chemical product being discarded.[1] However, it is regulated based on characteristic hazards.

[1]

Waste Code Assignment:

If mixed with flammable solvents (Flash point <60°C): D001 (Ignitable).[1]

If pure/solid: Classify as Non-Regulated Chemical Waste (unless state-specific rules

apply), but manage as hazardous due to toxicity.[1]

Best Practice: Many institutions assign a generic "Organic Toxic" code (e.g., state codes

like California's 352 for organic solids).[1]

Why Incineration?
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Incineration is the Best Demonstrated Available Technology (BDAT) for carbamates.[1]

Mechanism: High-temperature combustion breaks the carbamate linkage, converting the

nitrogen to

or

(scrubbed) and the carbon to

.[1]

Avoid: Landfilling. Carbamates can leach into groundwater and hydrolyze into toxic amines.

[1]

Emergency Procedures (Spills)
Scenario: You drop a 5g bottle of solid Benzyl 2-hydroxypropylcarbamate.

PPE: Don nitrile gloves (double layer recommended), safety goggles, and a lab coat.[1]

Containment: Do not sweep dry dust (risk of inhalation).[1] Cover the spill with a wet paper

towel or an oil-impregnated sweeping compound to suppress dust.[1]

Cleanup: Scoop the damp material into a wide-mouth jar.[1]

Decontamination: Wipe the surface with a mild detergent and water.[1] Do not use bleach

(hypochlorite can react with nitrogenous compounds).[1]

Disposal: Label the cleanup debris as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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